![molecular formula C20H19Cl2N3OS B459759 3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 627057-31-2](/img/structure/B459759.png)
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
Description
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C20H19Cl2N3OS and its molecular weight is 420.4g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be definitively identified. Some studies suggest that similar compounds may interact with the cb2 receptor . The CB2 receptor plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory.
Mode of Action
It is believed to interact with its targets, possibly the CB2 receptor, leading to changes in the physiological processes controlled by these targets
Result of Action
If the compound does interact with the cb2 receptor, it could potentially modulate pain sensation, mood, and memory, among other physiological processes .
Properties
IUPAC Name |
3-amino-N-(2,4-dichlorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl2N3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(21)9-14(16)22/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMLNAOBGBKYFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl2N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1-adamantyl)-3-amino-6-(1,3-benzodioxol-5-yl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459676.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(3-chloro-2-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459678.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(2,5-dichlorophenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459680.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(3-ethylphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459682.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(4-bromo-3-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459683.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459684.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(2,4-dimethylphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459685.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-[3-(trifluoromethyl)phenyl]thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459689.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(5-chloro-2-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459690.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459693.png)
![3-amino-6-(1,3-benzodioxol-5-yl)-N-(3-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459694.png)
![N-(1-adamantyl)-3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459696.png)
![3-amino-6-(4-methoxyphenyl)-N-(2-phenylethyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459697.png)
![3-amino-N-(2-ethoxyphenyl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide](/img/structure/B459698.png)
